188-52-3

Dibenzo(c,g)phenanthrene

Usually In Stock

• CAS RN:
• 188-52-3

• Formula:
• C22H14

• InChI:
• InChI=1S/C22H14/c1-3-7-19-15(5-1)9-11-17-13-14-18-12-10-16-6-2-4-8-20(16)22(18)21(17)19/h1-14H

• InChIKey:
• JKPCLJPYZMKPHM-UHFFFAOYSA-N

• Dibenzo(c,g)phenanthrene is a useful research compound. Its molecular formula is C22H14 and its molecular weight is 278.3 g/mol. The purity is usually 95%.

7-Methoxy-2,2,4-trimethyl-3-(4-methoxyphenyl)-2H-1-benzopyran

• CAS RN:
• 5188-52-3

• Formula:
• C20H22O3

• InChI:
• InChI=1S/C20H22O3/c1-13-17-11-10-16(22-5)12-18(17)23-20(2,3)19(13)14-6-8-15(21-4)9-7-14/h6-12H,1-5H3

• InChIKey:
• PNVONQDZKVXBHJ-UHFFFAOYSA-N

• 4',7-dimethoxy-2,2,4-trimethyl-Delta(3)-isoflavan is a methoxyisoflavan that is isoflavan carrying a double bond across positions 3 and 4, methoxy groups at positions 7 and 4' and methyl groups at positions 2, 2 and 4 respectively. It derives from a hydride of an isoflavan.

1-(3-butyl-6-methyl-3,4-dihydro-2H-furo[3',2':3,4]naphtho[2,1-e][1,3]oxazin-5-yl)ethanone

In Stock

• CAS RN:
• 526188-52-3

• Formula:
• C21H23NO3

• InChI:
• InChI=1S/C21H23NO3/c1-4-5-10-22-11-17-19-18(13(2)23)14(3)25-21(19)16-9-7-6-8-15(16)20(17)24-12-22/h6-9H,4-5,10-12H2,1-3H3

• InChIKey:
• XWGYEOAKZMISOP-UHFFFAOYSA-N

• 1-(3-butyl-6-methyl-3,4-dihydro-2H-furo[3',2':3,4]naphtho[2,1-e][1,3]oxazin-5-yl)ethanone is a useful research compound. Its molecular formula is C21H23NO3 and its molecular weight is 337.419. The purity is usually 95%.

5-Bromo-6-chloro-2,2-difluorobenzo[d][1,3]dioxole

In Stock

• CAS RN:
• 869188-52-3

• Formula:
• C7H2BrClF2O2

• InChI:
• InChI=1S/C7H2BrClF2O2/c8-3-1-5-6(2-4(3)9)13-7(10,11)12-5/h1-2H

• InChIKey:
• XTQZJIDYGRBKKT-UHFFFAOYSA-N

• 5-Bromo-6-chloro-2,2-difluorobenzo[d][1,3]dioxole is a useful research compound. Its molecular formula is C7H2BrClF2O2 and its molecular weight is 271.44 g/mol. The purity is usually 95%.

(2R)-3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-ol

Usually In Stock

• CAS RN:
• 2248188-52-3

• Formula:
• C8H14F2O

• InChI:
• InChI=1S/C8H14F2O/c1-6(5-11)2-7-3-8(9,10)4-7/h6-7,11H,2-5H2,1H3/t6-/m1/s1

• InChIKey:
• WCNXWUTVEZZCBT-ZCFIWIBFSA-N

• (2R)-3-(3,3-Difluorocyclobutyl)-2-methylpropan-1-ol is a useful research compound. Its molecular formula is C8H14F2O and its molecular weight is 164.196. The purity is usually 95%.

N-(3,5-difluorophenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

In Stock

• CAS RN:
• 1030188-52-3

• Formula:
• C16H13F2N3O2S2

• InChI:
• InChI=1S/C16H13F2N3O2S2/c1-2-21-15(23)14-12(3-4-24-14)20-16(21)25-8-13(22)19-11-6-9(17)5-10(18)7-11/h3-7H,2,8H2,1H3,(H,19,22)

• InChIKey:
• HRQCQBLWWKCFDL-UHFFFAOYSA-N

• N-(3,5-difluorophenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C16H13F2N3O2S2 and its molecular weight is 381.4 g/mol. The purity is usually 95%.